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Compound of Interest

Compound Name: Foramsulfuron-d6

Cat. No.: B15612524 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial suppliers and availability

of Foramsulfuron-d6. It is intended for researchers, scientists, and professionals in drug

development who require this deuterated analogue for analytical and research purposes. This

document outlines the technical specifications, typical applications, and procurement workflows

for Foramsulfuron-d6.

Foramsulfuron is a sulfonylurea herbicide that functions by inhibiting the acetolactate synthase

(ALS) enzyme, which is crucial for the biosynthesis of branched-chain amino acids in plants.

The deuterated form, Foramsulfuron-d6, serves as an invaluable tool in analytical chemistry,

primarily as an internal standard for quantitative analysis. Its use is particularly prominent in

studies involving environmental monitoring and residue analysis in various matrices, such as

water and soil, often employing techniques like liquid chromatography-tandem mass

spectrometry (LC-MS/MS).

Stable isotope-labeled molecules, including deuterated derivatives, are considered ideal

internal standards because their physical and chemical properties closely resemble the target

analyte. This similarity allows for comparable extraction recovery, chromatographic retention

time, and ionization patterns in mass spectrometry, which helps to correct for variations in

sample preparation and analysis, thereby improving the accuracy of quantification.
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Foramsulfuron-d6 is available from several specialized chemical suppliers that provide

reference standards for research and analytical purposes. The following table summarizes the

available information from prominent commercial vendors.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Formula
Weight

Additional
Information

LGC

Standards

Foramsulfuro

n-d6
Not specified Not specified Not specified

Available in 1

mg, 5 mg,

and 10 mg

pack sizes. A

Certificate of

Analysis is

provided, and

an "Exact

Weight"

packaging

option

ensures

precision up

to three

decimal

places.[1]

ASCA GmbH
Foramsulfuro

n-d6

173159-57-4

(unlabelled)

C17H14D6N

6O7S
458.48

Categorized

as a Stable

Isotope

Labelled,

Deuterated

product.[2]

Simson

Pharma

Limited

Foramsulfuro

n
173159-57-4

Not specified

for d6

Not specified

for d6

Supplies

Foramsulfuro

n and

provides a

Certificate of

Analysis with

each

compound.[3]

Sigma-

Aldrich

(Merck)

Foramsulfuro

n

173159-57-4 C17H20N6O

7S

452.44 Provides the

non-labeled

compound as
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a

PESTANAL®

analytical

standard.

Experimental Protocols and Applications
While specific experimental protocols are highly dependent on the research context, the

primary application of Foramsulfuron-d6 is as an internal standard in quantitative analytical

methods.

General Protocol for Use as an Internal Standard in LC-MS/MS:

Preparation of Standard Solutions: A stock solution of Foramsulfuron-d6 is prepared in a

suitable organic solvent. This is then used to create a working internal standard solution at a

known concentration.

Sample Preparation: A precise volume of the internal standard working solution is added to

all samples, calibration standards, and quality control samples before any extraction or

cleanup steps.

Extraction: The target analyte (Foramsulfuron) and the internal standard (Foramsulfuron-
d6) are co-extracted from the sample matrix (e.g., water, soil, biological tissue).

Chromatographic Separation: The extracted sample is injected into an LC-MS/MS system.

The chromatographic conditions are optimized to achieve good separation of the analytes.

Due to the deuterium isotope effect, the deuterated standard may have a slightly different

retention time than the non-labeled analyte.

Mass Spectrometric Detection: The mass spectrometer is operated in multiple reaction

monitoring (MRM) mode to detect specific precursor-to-product ion transitions for both

Foramsulfuron and Foramsulfuron-d6.

Quantification: The peak area ratio of the analyte to the internal standard is calculated. A

calibration curve is generated by plotting this ratio against the concentration of the analyte in

the calibration standards. The concentration of the analyte in the unknown samples is then
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determined from this curve. The use of a deuterated internal standard helps to compensate

for matrix effects and variations in instrument response.

Visualizing Workflows and Concepts
Procurement Workflow for Analytical Standards

The following diagram illustrates a typical workflow for procuring a chemical standard like

Foramsulfuron-d6 for research purposes.
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Procurement workflow for a chemical standard.
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Conceptual Diagram of Internal Standard Use

This diagram illustrates the role of a deuterated internal standard in a quantitative analytical

workflow to ensure accurate measurement of the target analyte.
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Role of an internal standard in quantitative analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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